Cas no 2034347-27-6 (Ethyl 1-(2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carbonyl)piperidine-3-carboxylate)

• Product Name: Ethyl 1-(2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carbonyl)piperidine-3-carboxylate
• CAS No: 2034347-27-6
• MF: C₁₈H₂₅N₃O₄
• MW: 347.4088
• CID: 5350469
• Update Time: 2025-10-05

Ethyl 1-(2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carbonyl)piperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• OYOZSEPOMDJNTF-UHFFFAOYSA-N
• ethyl 1-(2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carbonyl)piperidine-3-carboxylate
• ethyl 1-(2-methyl-3-oxo-5,6,7,8-tetrahydrocinnoline-6-carbonyl)piperidine-3-carboxylate
• Ethyl 1-(2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carbonyl)piperidine-3-carboxylate

• Inchi： 1S/C18H25N3O4/c1-3-25-18(24)13-5-4-8-21(11-13)17(23)12-6-7-15-14(9-12)10-16(22)20(2)19-15/h10,12-13H,3-9,11H2,1-2H3
• InChI Key： OYOZSEPOMDJNTF-UHFFFAOYSA-N
• SMILES： O=C(C1([H])C([H])([H])C2=C([H])C(N(C([H])([H])[H])N=C2C([H])([H])C1([H])[H])=O)N1C([H])([H])C([H])([H])C([H])([H])C([H])(C(=O)OC([H])([H])C([H])([H])[H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 640
• XLogP3: 0.3
• Topological Polar Surface Area: 79.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Ethyl 1-(2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carbonyl)piperidine-3-carboxylate

Comprehensive Guide to Ethyl 1-(2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carbonyl)piperidine-3-carboxylate (CAS No. 2034347-27-6)

Ethyl 1-(2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carbonyl)piperidine-3-carboxylate (CAS No. 2034347-27-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of hexahydrocinnoline derivatives, which are known for their versatility in drug discovery and development. Researchers and industry professionals are increasingly interested in this molecule for its potential role in medicinal chemistry and biochemical applications.

The molecular structure of Ethyl 1-(2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carbonyl)piperidine-3-carboxylate features a piperidine ring and a hexahydrocinnoline core, which contribute to its stability and reactivity. These structural motifs are commonly found in compounds with bioactive properties, making this molecule a subject of interest for those exploring new therapeutic agents. The presence of the ethyl ester group further enhances its solubility and compatibility with various organic solvents, which is crucial for laboratory synthesis and formulation.

One of the key reasons why Ethyl 1-(2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carbonyl)piperidine-3-carboxylate is trending in scientific discussions is its potential role in targeted drug delivery systems. With the growing demand for precision medicine and personalized therapies, researchers are investigating how this compound can be modified to enhance its bioavailability and efficacy. Its structural flexibility allows for various derivatizations, making it a promising candidate for next-generation pharmaceuticals.

In addition to its pharmaceutical applications, Ethyl 1-(2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carbonyl)piperidine-3-carboxylate is also being studied for its potential use in material science. The compound's ability to form stable complexes with metals and other organic molecules opens up possibilities for its use in catalysis and nanotechnology. These interdisciplinary applications highlight the compound's versatility and its relevance in cutting-edge research.

The synthesis of Ethyl 1-(2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carbonyl)piperidine-3-carboxylate typically involves multi-step organic reactions, including condensation, cyclization, and esterification. These processes require careful optimization to achieve high yields and purity, which is essential for its use in research and development. Advanced techniques such as HPLC and NMR spectroscopy are commonly employed to characterize and validate the compound's structure.

From a market perspective, the demand for Ethyl 1-(2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carbonyl)piperidine-3-carboxylate is expected to grow as more studies uncover its potential benefits. Pharmaceutical companies and research institutions are actively sourcing this compound for their projects, driving its commercial availability. Suppliers and manufacturers are also focusing on scalable synthesis methods to meet the increasing demand while maintaining cost-effectiveness.

For researchers and professionals looking to work with Ethyl 1-(2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carbonyl)piperidine-3-carboxylate, it is important to consider its storage and handling requirements. The compound should be stored in a cool, dry place away from direct sunlight to ensure its stability over time. Proper safety protocols should also be followed during laboratory use to minimize any potential risks.

In conclusion, Ethyl 1-(2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnoline-6-carbonyl)piperidine-3-carboxylate (CAS No. 2034347-27-6) is a compound with immense potential in both pharmaceutical and material science applications. Its unique structural features and adaptability make it a valuable asset for researchers exploring innovative solutions in these fields. As scientific advancements continue, this compound is likely to play a pivotal role in shaping the future of drug development and advanced materials.